Cas no 2229437-36-7 (1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine)

• Product Name: 1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine
• CAS No: 2229437-36-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5953763
• PubChem ID: 165964192
• Update Time: 2025-06-08

1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine
• EN300-1822512
• 2229437-36-7

• Inchi： 1S/C9H19NO/c1-8(2,6-7-11-3)9(10)4-5-9/h4-7,10H2,1-3H3
• InChI Key： UNGXKJMXYKQTDT-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine

Exploring the Potential of 1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine (CAS No. 2229437-36-7) in Modern Research

In the ever-evolving landscape of chemical research, 1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine (CAS No. 2229437-36-7) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its cyclopropylamine core and methoxy-methylbutyl side chain, offers a fascinating platform for exploration in medicinal chemistry, material science, and beyond. Researchers are particularly drawn to its potential as a building block for more complex molecular architectures, given its balanced lipophilicity and steric properties.

The growing demand for novel amine derivatives in pharmaceutical development has put compounds like 1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine in the spotlight. With increasing searches for "cyclopropylamine applications" and "methoxyalkyl amine synthesis" across scientific databases, this compound addresses several contemporary research needs. Its structural features suggest potential as a chiral auxiliary or as a precursor for bioactive molecules, aligning with current trends in asymmetric synthesis and drug discovery.

From a synthetic chemistry perspective, the 2229437-36-7 compound presents interesting challenges and opportunities. The presence of both cyclopropane and tertiary amine functionalities in the same molecule creates unique electronic and steric environments that can influence reaction outcomes. Recent literature searches show growing interest in "sterically hindered amines" and "constrained ring systems," areas where this compound could offer valuable insights. The methoxy group at the 4-position adds further complexity, potentially enabling selective transformations through oxygen-directed reactions.

In material science applications, the amphiphilic nature of 1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine makes it a candidate for surface modification studies. The combination of polar (amine and methoxy) and non-polar (cyclopropyl and methylbutyl) moieties suggests potential as a molecular linker or self-assembly component. These properties align with current research trends in nanotechnology and smart materials, where controlled molecular interactions are paramount.

The stability profile of CAS 2229437-36-7 under various conditions is another area of practical importance. Preliminary studies suggest that the cyclopropylamine structure confers remarkable stability compared to linear analogues, a feature increasingly sought after in "stable amine derivatives" research. This stability, combined with the compound's potential for selective functionalization, makes it attractive for developing tailored molecular probes in biochemical studies.

Environmental considerations in chemical research have brought attention to compounds with favorable ecological profiles. While comprehensive data on 1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine is still emerging, its structural elements suggest potential advantages in green chemistry applications. The growing body of research on "sustainable amine synthesis" indicates that molecules like this could play important roles in developing more environmentally benign chemical processes.

Analytical characterization of 2229437-36-7 presents its own set of interesting challenges and opportunities. The compound's unique mass spectral signature and NMR characteristics make it a potential candidate for analytical method development studies. Recent search trends show increasing interest in "complex amine analysis" techniques, particularly for compounds containing multiple functional groups and constrained ring systems like this one.

Looking forward, the versatility of 1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine suggests it may find applications across multiple disciplines. From serving as a pharmacophore in medicinal chemistry to acting as a ligand precursor in catalysis research, the possibilities are extensive. The compound's ability to bridge different chemical spaces - combining aliphatic, cyclic, and heteroatom-containing functionalities - makes it particularly valuable in today's interdisciplinary research environment.

As research into CAS 2229437-36-7 continues to evolve, one area warranting further investigation is its potential in chiral synthesis. The presence of a stereocenter adjacent to the cyclopropyl ring creates opportunities for developing asymmetric methodologies. This aligns with current industry demands for efficient chiral building blocks, as evidenced by rising searches for "chiral amine synthesis" and "asymmetric cyclopropanation" techniques.

The future research directions for 1-(4-methoxy-2-methylbutan-2-yl)cyclopropan-1-amine are as diverse as they are promising. Whether exploring its fundamental chemical properties or developing practical applications, this compound represents an exciting intersection of structure and function. As the scientific community continues to uncover its potential, 2229437-36-7 may well emerge as a significant player in next-generation chemical research and development.